Cas no 2137625-90-0 (Glycine, N-[(4-methyl-3-isoxazolyl)methyl]-, methyl ester)

• Product Name: Glycine, N-[(4-methyl-3-isoxazolyl)methyl]-, methyl ester
• CAS No: 2137625-90-0
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 5259139
• Update Time: 2025-05-22

Glycine, N-[(4-methyl-3-isoxazolyl)methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[(4-methyl-3-isoxazolyl)methyl]-, methyl ester

• Inchi： 1S/C8H12N2O3/c1-6-5-13-10-7(6)3-9-4-8(11)12-2/h5,9H,3-4H2,1-2H3
• InChI Key： QKUDTQDZTPOGRG-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CNCC1C(C)=CON=1

Additional information on Glycine, N-[(4-methyl-3-isoxazolyl)methyl]-, methyl ester

Glycine, N-[(4-methyl-3-isoxazolyl)methyl]-, methyl ester: A Comprehensive Overview

The compound with CAS No 2137625-90-0, commonly referred to as Glycine, N-[(4-methyl-3-isoxazolyl)methyl]-, methyl ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role as a promising candidate in the design of bioactive molecules targeting various therapeutic areas.

Glycine, N-[(4-methyl-3-isoxazolyl)methyl]-, methyl ester is characterized by its glycine backbone, which serves as a foundational structure for numerous biologically active compounds. The presence of the isoxazole ring introduces unique electronic and steric properties, making this compound versatile in chemical reactions and interactions. The methyl ester group further enhances its stability and solubility, which are critical factors in drug delivery systems.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Glycine, N-[(4-methyl-3-isoxazolyl)methyl]-, methyl ester. Researchers have employed innovative techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize its production. These methods not only improve yield but also reduce environmental impact, aligning with the principles of green chemistry.

The structural uniqueness of this compound has led to its exploration in various biological systems. Studies have demonstrated its potential as a modulator of ion channels and receptors, which are key targets in the treatment of neurological disorders such as epilepsy and chronic pain. Additionally, its ability to act as a building block for more complex molecules has positioned it as an essential intermediate in medicinal chemistry.

In terms of pharmacokinetics, Glycine, N-[(4-methyl-3-isoxazolyl)methyl]-, methyl ester exhibits favorable absorption profiles and metabolic stability. These attributes are crucial for developing drugs with optimal bioavailability and reduced toxicity. Recent in vivo studies have further validated its safety profile, making it a viable option for preclinical trials.

Looking ahead, the application of Glycine, N-[(4-methyl-3-isoxazolyl)methyl]-, methyl ester is expected to expand into areas such as oncology and infectious diseases. Its role as a component in combinatorial libraries for high-throughput screening is particularly promising, enabling the discovery of novel therapeutic agents with enhanced efficacy.

In conclusion, Glycine, N-[(4-methyl-3-isoxazolyl)methyl]-, methyl ester stands out as a multifaceted compound with significant potential in both academic research and industrial applications. Its continued exploration will undoubtedly contribute to the advancement of chemical science and personalized medicine.